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Compound of Interest

Compound Name: (-)-Etodolac

Cat. No.: B134716

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
(-)-Etodolac, ensuring compliance with safety regulations and minimizing environmental
impact.

(-)-Etodolac is a non-steroidal anti-inflammatory drug (NSAID) that requires careful handling
and disposal due to its potential hazards.[1] It is classified as toxic if swallowed and causes
serious eye irritation.[2][3][4] Adherence to proper disposal protocols is therefore not just a
matter of regulatory compliance, but a fundamental aspect of safe laboratory practice.

Hazard Profile and Safety Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated
with (-)-Etodolac and to take appropriate safety precautions. The following table summarizes
the key hazard information.
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e L Precautionary
Hazard Classification GHS Hazard Statement(s)
Statement(s)

P301+P310: IF SWALLOWED:
Immediately call a POISON
CENTER or doctor/physician.

[3]4]

Acute Oral Toxicity H301: Toxic if swallowed

P305+P351+P338: IF IN
EYES: Rinse cautiously with
) o H319: Causes serious eye water for several minutes.
Serious Eye Irritation o .
irritation Remove contact lenses, if
present and easy to do.

Continue rinsing.[2][3][4]

Personal Protective Equipment (PPE): When handling (-)-Etodolac for disposal, it is imperative
to wear appropriate personal protective equipment, including:

e Protective gloves
e Protective clothing
o Eye and face protection[2][4]

Step-by-Step Disposal Procedures

The disposal of (-)-Etodolac must be conducted in accordance with local, state, and federal
regulations.[5] The following steps provide a general framework for its proper disposal.

» Waste Identification and Segregation:

o ldentify all waste streams containing (-)-Etodolac, including pure compound,
contaminated labware (e.g., vials, spatulas), and solutions.

o Segregate (-)-Etodolac waste from other chemical waste streams to ensure proper
handling and disposal.

e Containerization:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY20833-1.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ1Ymd2b2Q0aHlhbmVtcWgzams5c2ZmcXAyNDgwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNDEzNDAtMjUtNF9NU0lGNjk3X0V0b2RvbGFjLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzQxMzQwLTI1LTRfTVNJRjY5N19FdG9kb2xhYy5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--5aa22b7e99809a0c5bbffa439e59c493a7fabfcd/41340-25-4_MSIF697_Etodolac.pdf
https://www.echemi.com/sds/etodolac-pd180521143488.html
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY20833-1.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ1Ymd2b2Q0aHlhbmVtcWgzams5c2ZmcXAyNDgwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNDEzNDAtMjUtNF9NU0lGNjk3X0V0b2RvbGFjLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzQxMzQwLTI1LTRfTVNJRjY5N19FdG9kb2xhYy5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--5aa22b7e99809a0c5bbffa439e59c493a7fabfcd/41340-25-4_MSIF697_Etodolac.pdf
https://www.benchchem.com/product/b134716?utm_src=pdf-body
https://www.echemi.com/sds/etodolac-pd180521143488.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ1Ymd2b2Q0aHlhbmVtcWgzams5c2ZmcXAyNDgwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNDEzNDAtMjUtNF9NU0lGNjk3X0V0b2RvbGFjLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzQxMzQwLTI1LTRfTVNJRjY5N19FdG9kb2xhYy5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--5aa22b7e99809a0c5bbffa439e59c493a7fabfcd/41340-25-4_MSIF697_Etodolac.pdf
https://www.benchchem.com/product/b134716?utm_src=pdf-body
https://datasheets.scbt.com/sc-204747.pdf
https://www.benchchem.com/product/b134716?utm_src=pdf-body
https://www.benchchem.com/product/b134716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Place (-)-Etodolac waste in a suitable, clearly labeled, and closed container.[2]

o The label should include the chemical name, "(-)-Etodolac," and appropriate hazard
symbols.

e Disposal Method:

o The primary and recommended method for the disposal of (-)-Etodolac is through a
licensed hazardous waste disposal company.[6]

o Incineration in a permitted hazardous waste incinerator is a common and effective
disposal method for pharmaceutical waste.[6][7]

o Do not dispose of (-)-Etodolac down the drain or in the regular trash. Improper disposal
can lead to environmental contamination.

e Accidental Spills:
o In the event of a spill, avoid dust formation.[2]
o Wear appropriate PPE, including respiratory protection if necessary.

o Collect the spilled material using spark-proof tools and place it in a designated waste
container for disposal.[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (-)-
Etodolac waste.
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/(-)-Etodolac Waste Disposal Workflow

Start: Identify
(-)-Etodolac Waste

Assess Waste Type
(Pure compound, contaminated material, solution)

l

Segregate from
other waste streams

l

Place in a labeled,
sealed hazardous
waste container

l

Store temporarily in a
designated hazardous
waste accumulation area

Arrange for pickup by a
licensed hazardous
waste disposal company

Recommended Disposal:
Incineration

End: Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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